Allyl ether
Allyl ether
Diallyl ether appears as a liquid with an odor of radishes. Less dense than water. May be toxic by ingestion, skin absorption, and inhalation, and may irritate skin and eyes. Vapors heavier than air. Used to make other chemicals.
Brand Name:
Vulcanchem
CAS No.:
557-40-4
VCID:
VC0165789
InChI:
InChI=1S/C6H10O/c1-3-5-7-6-4-2/h3-4H,1-2,5-6H2
SMILES:
C=CCOCC=C
Molecular Formula:
C6H10O
(CH2=CHCH2)2O
C6H10O
(CH2=CHCH2)2O
C6H10O
Molecular Weight:
98.14 g/mol
Allyl ether
CAS No.: 557-40-4
Reference Standards
VCID: VC0165789
Molecular Formula: C6H10O
(CH2=CHCH2)2O
C6H10O
Molecular Weight: 98.14 g/mol
CAS No. | 557-40-4 |
---|---|
Product Name | Allyl ether |
Molecular Formula | C6H10O (CH2=CHCH2)2O C6H10O |
Molecular Weight | 98.14 g/mol |
IUPAC Name | 3-prop-2-enoxyprop-1-ene |
Standard InChI | InChI=1S/C6H10O/c1-3-5-7-6-4-2/h3-4H,1-2,5-6H2 |
Standard InChIKey | ATVJXMYDOSMEPO-UHFFFAOYSA-N |
SMILES | C=CCOCC=C |
Canonical SMILES | C=CCOCC=C |
Boiling Point | 94.0 °C 94 °C |
Density | Relative density (water = 1): 0.8 |
Flash Point | 20 °F (NFPA, 2010) -6 °C |
Melting Point | -6.0 °C -6 °C |
Physical Description | Diallyl ether appears as a liquid with an odor of radishes. Less dense than water. May be toxic by ingestion, skin absorption, and inhalation, and may irritate skin and eyes. Vapors heavier than air. Used to make other chemicals. COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR. |
Description | Diallyl ether appears as a liquid with an odor of radishes. Less dense than water. May be toxic by ingestion, skin absorption, and inhalation, and may irritate skin and eyes. Vapors heavier than air. Used to make other chemicals. |
Solubility | 0.95 M Solubility in water: none |
Synonyms | Allyl ether |
Vapor Density | Relative vapor density (air = 1): 3.4 |
Vapor Pressure | Vapor pressure, kPa at 20 °C: 5.79 |
PubChem Compound | 11194 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume